Cas no 1700554-21-7 (7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 1700554-21-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5695622
• PubChem ID: 136709273
• Update Time: 2023-11-24

7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 1700554-21-7
• EN300-1118593
• Pyrazolo[1,5-a]pyrimidine, 7-ethyl-4,5,6,7-tetrahydro-2,6-dimethyl-
• 7-ethyl-2,6-dimethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• Inchi： 1S/C10H17N3/c1-4-9-7(2)6-11-10-5-8(3)12-13(9)10/h5,7,9,11H,4,6H2,1-3H3
• InChI Key： IKQKDRPNSYOJNW-UHFFFAOYSA-N
• SMILES： N12C(=CC(C)=N1)NCC(C)C2CC

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 306.9±21.0 °C(Predicted)
• pka: 5.04±0.60(Predicted)